Cas no 1223514-46-2 (4-fluoro-N-[2-[4-(5-formylthiophen-2-yl)piperazin-1-yl]sulfonylethyl]-N-methylbenzenesulfonamide)

• Product Name: 4-fluoro-N-[2-[4-(5-formylthiophen-2-yl)piperazin-1-yl]sulfonylethyl]-N-methylbenzenesulfonamide
• CAS No: 1223514-46-2
• MF: C₁₈H₂₂FN₃O₅S₃
• MW: 475.577784061432
• CID: 5989606
• PubChem ID: 47015294
• Update Time: 2025-06-12

4-fluoro-N-[2-[4-(5-formylthiophen-2-yl)piperazin-1-yl]sulfonylethyl]-N-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Z193013902
• 4-fluoro-N-(2-{[4-(5-formylthiophen-2-yl)piperazin-1-yl]sulfonyl}ethyl)-N-methylbenzene-1-sulfonamide
• AKOS030682252
• 1223514-46-2
• 4-fluoro-N-[2-[4-(5-formylthiophen-2-yl)piperazin-1-yl]sulfonylethyl]-N-methylbenzenesulfonamide
• EN300-26610950

• Inchi： 1S/C18H22FN3O5S3/c1-20(30(26,27)17-5-2-15(19)3-6-17)12-13-29(24,25)22-10-8-21(9-11-22)18-7-4-16(14-23)28-18/h2-7,14H,8-13H2,1H3
• InChI Key： IXSZINCUEJEGCD-UHFFFAOYSA-N
• SMILES： S(CCN(C)S(C1C=CC(=CC=1)F)(=O)=O)(N1CCN(C2=CC=C(C=O)S2)CC1)(=O)=O

Computed Properties

• Exact Mass: 475.07056249g/mol
• Monoisotopic Mass: 475.07056249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-fluoro-N-[2-[4-(5-formylthiophen-2-yl)piperazin-1-yl]sulfonylethyl]-N-methylbenzenesulfonamide

Introduction to Compound with CAS No 1223514-46-2 and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 1223514-46-2 is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry. This compound, formally known as 4-fluoro-N-[2-[4-(5-formylthiophen-2-yl)piperazin-1-yl]sulfonylethyl]-N-methylbenzenesulfonamide, represents a pinnacle of structural complexity and functional diversity. Its molecular architecture incorporates several key pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and development.

The presence of a fluoro substituent at the fourth position of the benzene ring is a critical feature that enhances the metabolic stability and binding affinity of the molecule. Fluorine atoms are well-known for their ability to modulate the electronic properties of organic compounds, thereby influencing their biological activity. In this context, the fluorine atom in 4-fluoro-N-[2-[4-(5-formylthiophen-2-yl)piperazin-1-yl]sulfonylethyl]-N-methylbenzenesulfonamide likely contributes to its selective interaction with biological targets, making it an attractive scaffold for medicinal chemists.

The core structure of this compound features a benzenesulfonamide moiety, which is a widely recognized pharmacophore in the development of therapeutic agents. Benzenesulfonamides have been extensively studied for their potential applications in treating various diseases, including inflammation, cancer, and infectious disorders. The sulfonamide group not only provides a site for hydrogen bonding but also enhances the solubility and bioavailability of the molecule, which are crucial factors for its pharmacological efficacy.

One of the most intriguing aspects of 4-fluoro-N-[2-[4-(5-formylthiophen-2-yl)piperazin-1-yl]sulfonylethyl]-N-methylbenzenesulfonamide is its piperazine-based side chain. Piperazine derivatives are known for their broad spectrum of biological activities, including antipsychotic, antihistaminic, and antiparasitic effects. The specific arrangement of atoms in the piperazine ring allows for selective interactions with biological receptors, which can be harnessed to develop novel therapeutic interventions.

The presence of a formyl group on a thiophene ring adds another layer of complexity to this compound. Thiophene derivatives have been extensively explored in medicinal chemistry due to their ability to modulate various biological pathways. The formyl group can participate in further chemical modifications, allowing for the synthesis of analogues with tailored biological properties. This flexibility makes 4-fluoro-N-[2-[4-(5-formylthiophen-2-yl)piperazin-1-yl]sulfonylethyl]-N-methylbenzenesulfonamide a versatile scaffold for drug discovery efforts.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a crucial role in various cellular processes and are often implicated in diseases such as cancer and inflammation. The unique structural features of 4-fluoro-N-[2-[4-(5-formylthiophen-2-yl)piperazin-1-yl]sulfonylethyl]-N-methylbenzenesulfonamide, particularly its benzenesulfonamide and piperazine moieties, make it a potential candidate for inhibiting key PPIs involved in disease pathogenesis.

Recent studies have demonstrated that compounds with similar structural motifs can effectively disrupt PPIs by binding to specific residues on the interacting proteins. The fluorine atom and sulfonamide group in 4-fluoro-N-[2-[4-(5-formylthiophen-2-yl)piperazin-1-yl]sulfonylethyl]-N-methylbenzenesulfonamide are likely to contribute to its ability to interact with PPIs through hydrophobic and electrostatic interactions. This capability makes it an attractive lead compound for further optimization towards developing novel therapeutics.

The formyl group on the thiophene ring also provides opportunities for further derivatization, allowing chemists to explore new chemical space and potentially discover novel bioactive molecules. By introducing different functional groups at this position, researchers can fine-tune the pharmacological properties of the compound, making it more effective against specific targets.

The synthesis of 4-fluoro-N-[2-[4-(5-formylthiophen-2-yl)piperazin-1-yl]sulfonylethyl]-N-methylbenzenesulfonamide involves multiple steps that showcase the ingenuity of synthetic organic chemistry. The process requires careful selection of reagents and conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are employed to construct the complex molecular framework efficiently.

The use of fluorine-containing intermediates is particularly noteworthy in this synthesis. Fluorine atoms can significantly influence the properties of organic molecules, including their metabolic stability and binding affinity. By incorporating fluorine into the structure at an early stage, chemists can optimize these properties during later synthetic steps.

The benzenesulfonamide moiety is another key feature that requires careful handling during synthesis. The sulfonamide group must be introduced without compromising the integrity of other functional groups in the molecule. This necessitates precise control over reaction conditions and reagent selection to ensure high selectivity and yield.

In conclusion, 4-fluoro-N-[2-[4-(5-formylthiophen-2-yl)piperazin-1-yl]sulfonylethly]-N-methylbenzenesulfonamide represents a significant advancement in medicinal chemistry due to its complex structure and diverse functional groups. Its potential applications in targeting protein-protein interactions make it a valuable scaffold for drug discovery efforts aimed at treating various diseases. The synthesis of this compound highlights the power of modern synthetic organic chemistry in creating molecules with tailored biological properties.